Chloric-18O3 Acid Potassium Salt (As a solution in H218O)

• CAS No.: 82664-91-3
• Molecular Formula: ClK¹⁸O₃
• Molecular Weight: 128.55
• Synonyms: Perchloryl-18O3 Potassium Salt; Potassium Chlorate-18O3

Description

Chloric-18O3 Acid Potassium Salt (As a solution in H218O) is a specialized isotopically labeled compound where all three oxygen atoms in the chlorate ion and the water molecules are enriched with the stable isotope 18O. This compound is a labeled analogue of Chloric Acid Potassium Salt and is used extensively in scientific research for its unique properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of Chloric-18O3 Acid Potassium Salt involves the isotopic labeling of chlorate ions with 18O. This is typically achieved through the reaction of potassium chlorate with H218O under controlled conditions. The reaction is carried out in a solution where the water molecules are enriched with 18O, ensuring that the resulting chlorate ions are also labeled with 18O .

Industrial Production Methods: Industrial production of Chloric-18O3 Acid Potassium Salt follows similar principles but on a larger scale. The process involves the use of high-purity H218O and potassium chlorate. The reaction conditions are optimized to maximize the yield of the labeled compound while maintaining the isotopic purity of the product .

Chemical Reactions Analysis

Types of Reactions: Chloric-18O3 Acid Potassium Salt undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of the isotopic label, which can affect the reaction kinetics and mechanisms .

Common Reagents and Conditions: Common reagents used in reactions with Chloric-18O3 Acid Potassium Salt include reducing agents like hydrogen gas and oxidizing agents like potassium permanganate. The reaction conditions, such as temperature and pH, are carefully controlled to ensure the desired reaction pathway and product formation .

Major Products Formed: The major products formed from reactions involving Chloric-18O3 Acid Potassium Salt depend on the specific reaction conditions and reagents used. For example, reduction reactions may yield potassium chloride and water, while oxidation reactions can produce higher oxidation state compounds .

Scientific Research Applications

Chloric-18O3 Acid Potassium Salt is used in a wide range of scientific research applications due to its unique isotopic labeling. In chemistry, it is used to study reaction mechanisms and kinetics, particularly in oxidation and reduction reactions. In biology, it is used to trace metabolic pathways and study enzyme-catalyzed reactions. In medicine, it is used in research related to drug metabolism and pharmacokinetics. In industry, it is used in the synthesis of new materials and the degradation of environmental pollutants .

Mechanism of Action

The mechanism of action of Chloric-18O3 Acid Potassium Salt involves its role as an inhibitor of protein sulfation in intact cells. The isotopic labeling with 18O allows for precise tracking of the compound in biological systems, providing insights into its molecular targets and pathways involved. The compound interacts with specific enzymes and proteins, affecting their activity and function .

Comparison with Similar Compounds

Chloric-18O3 Acid Potassium Salt is unique due to its isotopic labeling with 18O. Similar compounds include Chloric Acid Potassium Salt and other isotopically labeled chlorates. The primary difference lies in the isotopic composition, which affects the compound’s behavior in chemical reactions and its applications in research. The labeled analogue provides more detailed insights into reaction mechanisms and metabolic pathways compared to its non-labeled counterparts .

List of Similar Compounds:

• Chloric Acid Potassium Salt
• Potassium Chlorate
• Isotopically Labeled Chlorates